Cas no 89380-01-8 (N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide)

• Product Name: N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide
• CAS No: 89380-01-8
• MF: C₆H₆ClN₃O₃
• MW: 203.583139896393
• CID: 993728
• PubChem ID: 337504
• Update Time: 2025-04-20

N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)formamide
• NSC355517
• NSC-355517
• N-(6-Chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide
• DTXSID80320177
• 89380-01-8

• Inchi： 1S/C6H6ClN3O3/c1-10-5(12)3(8-2-11)4(7)9-6(10)13/h2H,1H3,(H,8,11)(H,9,13)
• InChI Key： AAIHBUWLYQWAIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C)C(N1)=O)=O)NC=O

Computed Properties

• Exact Mass: 203.01
• Monoisotopic Mass: 203.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.601